Cas no 123530-65-4 ((2E)-3-(pyrimidin-5-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(pyrimidin-5-yl)prop-2-enoic acid
• CAS No: 123530-65-4
• MF: C₇H₆N₂O₂
• MW: 150.134741306305
• MDL: MFCD03789630
• CID: 104088
• PubChem ID: 11457772
• Update Time: 2025-04-18

(2E)-3-(pyrimidin-5-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(5-pyrimidinyl)-, (2E)-
• (2E)-3-(5-Pyrimidinyl)acrylic acid
• 2-Propenoic acid, 3-(5-pyrimidinyl)-, (2E)- (9CI)
• (2E)-3-(pyrimidin-5-yl)prop-2-enoic acid
• SCHEMBL1225090
• 40929-53-1
• (E)-3-pyrimidin-5-ylprop-2-enoic Acid
• AKOS004116547
• AKOS023502363
• (E)-3-(PYRIMIDIN-5-YL)ACRYLIC ACID
• EN300-342564
• SCHEMBL1368385
• CS-0311604
• 3-(Pyrimidin-5-yl)acrylic acid
• 123530-65-4
• G73626

• MDL： MFCD03789630
• Inchi： 1S/C7H6N2O2/c10-7(11)2-1-6-3-8-5-9-4-6/h1-5H,(H,10,11)/b2-1+
• InChI Key： XZAOEYWVIVLYAL-OWOJBTEDSA-N
• SMILES： OC(/C=C/C1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 150.04298
• Monoisotopic Mass: 150.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08
• LogP: 0.57440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives